Cas no 1261497-47-5 (3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester)

• Product Name: 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester
• CAS No: 1261497-47-5
• MF: C₁₇H₁₂F₆O₂
• MW: 362.266406059265
• CID: 4999777
• Update Time: 2025-10-30

3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

• Inchi： 1S/C17H12F6O2/c1-2-25-15(24)12-8-7-10(9-14(12)17(21,22)23)11-5-3-4-6-13(11)16(18,19)20/h3-9H,2H2,1H3
• InChI Key： IBBOVTCFSNQSNC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=C(C=1)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3

Additional information on 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1261497-47-5, commonly referred to as 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a biphenyl system with trifluoromethyl substituents and an ethyl ester group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The biphenyl system in this compound serves as a rigid and planar framework, which is often exploited in the design of molecules with specific electronic properties. The presence of two trifluoromethyl (CF3) groups at the 3 and 2' positions introduces a high degree of electron-withdrawing character due to the electronegativity of fluorine atoms. This not only enhances the stability of the molecule but also influences its reactivity in chemical reactions. The carboxylic acid ethyl ester group further adds versatility to the compound, enabling it to participate in a wide range of reactions such as hydrolysis, substitution, and coupling reactions.

Recent studies have highlighted the potential of 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers with tailored electronic properties. The compound's ability to undergo controlled polymerization under specific conditions has opened new avenues for the creation of materials with applications in electronics, optics, and energy storage.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical applications. The trifluoromethyl groups are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound a promising candidate for drug design. Recent research has focused on modifying the biphenyl core to optimize these properties further while maintaining the desired biological activity.

The synthesis of 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester typically involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of trifluoromethyl groups via electrophilic substitution or coupling reactions, followed by the formation of the ethyl ester group through esterification. The optimization of these steps has been a focus of recent studies aimed at improving yield and purity while reducing production costs.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester is crucial for its sustainable use. Recent research has examined its biodegradability under various environmental conditions, providing insights into its potential long-term effects on ecosystems. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 3,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative materials and pharmaceuticals. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.